Cas no 918530-08-2 (2,3,6-Tribromo-1H-indole)

• Product Name: 2,3,6-Tribromo-1H-indole
• CAS No: 918530-08-2
• MF: C₈H₄Br₃N
• MW: 353.836059570313
• CID: 773668
• Update Time: 2024-03-01

2,3,6-Tribromo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3,6-tribromo-
• 2,3,6-tribromo-1H-indole
• 2,3,6-Tribromo-1H-indole

• Inchi： 1S/C8H4Br3N/c9-4-1-2-5-6(3-4)12-8(11)7(5)10/h1-3,12H
• InChI Key： DVLSPNMFRYZTJK-UHFFFAOYSA-N
• SMILES： BrC1=C(NC2C=C(C=CC=21)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles